Cas no 1807217-51-1 (Methyl 4-bromo-2-hydroxypyridine-5-acetate)

• Product Name: Methyl 4-bromo-2-hydroxypyridine-5-acetate
• CAS No: 1807217-51-1
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 4901183
• Update Time: 2025-05-20

Methyl 4-bromo-2-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-hydroxypyridine-5-acetate

• Inchi： 1S/C8H8BrNO3/c1-13-8(12)2-5-4-10-7(11)3-6(5)9/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： FDEPPHCTJKRSAC-UHFFFAOYSA-N
• SMILES： BrC1=CC(NC=C1CC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: 0
• Topological Polar Surface Area: 55.4

Additional information on Methyl 4-bromo-2-hydroxypyridine-5-acetate

Methyl 4-bromo-2-hydroxypyridine-5-acetate (CAS No. 1807217-51-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-bromo-2-hydroxypyridine-5-acetate, identified by its CAS number 1807217-51-1, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic ester serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. The presence of both bromine and hydroxyl functional groups on the pyridine ring enhances its reactivity, making it a valuable building block for medicinal chemists.

The compound's structure, featuring a pyridine core with ester and bromo substituents, positions it as an ideal candidate for further functionalization. Recent advancements in synthetic methodologies have leveraged this compound to develop novel therapeutic agents with improved pharmacokinetic profiles. For instance, researchers have utilized Methyl 4-bromo-2-hydroxypyridine-5-acetate to synthesize kinase inhibitors, which are pivotal in treating cancers and autoimmune diseases. The bromine atom, in particular, facilitates cross-coupling reactions such as Suzuki and Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures.

In the context of drug discovery, the hydroxyl group on the pyridine ring plays a pivotal role in modulating the biological activity of derived compounds. Studies have demonstrated that this hydroxyl moiety can engage in hydrogen bonding interactions with biological targets, enhancing binding affinity. Consequently, derivatives of Methyl 4-bromo-2-hydroxypyridine-5-acetate have been explored as potential ligands for G-protein coupled receptors (GPCRs) and ion channels. These receptors are integral to numerous physiological processes, making them attractive targets for therapeutic intervention.

The pharmaceutical industry has increasingly recognized the utility of Methyl 4-bromo-2-hydroxypyridine-5-acetate due to its versatility and synthetic accessibility. Recent patents and scientific literature highlight its use in the development of antiviral and anti-inflammatory agents. For example, researchers have incorporated this intermediate into molecules designed to inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation. By tailoring the substituents on the pyridine ring, scientists can fine-tune the pharmacological properties of these derivatives to achieve desired therapeutic outcomes.

Moreover, the growing interest in computational chemistry has further expanded the applications of Methyl 4-bromo-2-hydroxypyridine-5-acetate. Molecular modeling studies have predicted its interactions with various protein targets, providing insights into potential drug candidates. These computational approaches complement traditional experimental methods, accelerating the drug discovery process. The ability to predict binding affinities andADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity) before synthesis significantly reduces time-to-market for new pharmaceuticals.

The synthesis of Methyl 4-bromo-2-hydroxypyridine-5-acetate itself is an elegant example of modern organic chemistry techniques. Starting from commercially available precursors such as 2-hydroxypyridine and bromoacetic acid derivatives, multi-step synthetic routes can be employed to construct the target molecule. Recent publications have described catalytic methods that improve yield and purity while minimizing waste. These green chemistry approaches align with the industry's push towards sustainable practices.

In conclusion, Methyl 4-bromo-2-hydroxypyridine-5-acetate (CAS No. 1807217-51-1) is a cornerstone intermediate in pharmaceutical synthesis. Its unique structural features enable the development of diverse bioactive molecules with applications spanning multiple therapeutic areas. As research continues to uncover new synthetic strategies and biological targets, this compound will undoubtedly remain a cornerstone of modern drug discovery.